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Compound of Interest

Compound Name: Decafluorobenzhydrol

Cat. No.: B167739

Extensive searches for "Applications of Decafluorobenzhydrol in materials science" and
related queries did not yield any specific information regarding its use in this field. The scientific
literature and available documentation from the search results do not contain experimental
protocols, quantitative data, or specific applications for Decafluorobenzhydrol in the
development of new materials.

The search results did, however, provide information on the broader category of fluorinated
polymers and their applications in materials science. These materials exhibit unique properties
due to the presence of fluorine atoms, such as high thermal stability, chemical resistance, and
low surface energy. For instance, research has been conducted on semi-fluorinated polymers
for sustainable functional materials, which can be chemically recycled.[1] These polymers,
derived from trans-cyclobutane fused cyclooctene (tCBCO) monomers, demonstrate tunable
glass transition temperatures, excellent thermal stability with decomposition onset
temperatures above 280 °C, and hydrophobicity with water contact angles greater than 90°.[1]

Another area of research in fluorinated materials involves the synthesis of poly[p-(2,5-
dihydroxy)-phenylenebenzobisoxazole] (PBOH) fiber, which has been investigated for its
thermal and mechanical properties.[2][3] While these examples highlight the ongoing research
and applications of fluorinated compounds in materials science, they do not specifically
mention or involve Decafluorobenzhydrol.

Due to the lack of specific information on Decafluorobenzhydrol in the provided search
results, it is not possible to create the detailed Application Notes and Protocols, including data
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tables and experimental workflows, as requested. Further research beyond the scope of the
provided search results would be necessary to ascertain any potential applications of this
specific compound in materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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